Cas no 851547-78-9 (1-chloro-3-(thiophen-3-yl)propan-2-one)

• Product Name: 1-chloro-3-(thiophen-3-yl)propan-2-one
• CAS No: 851547-78-9
• MF: C₇H₇ClOS
• MW: 174.647879838943
• MDL: MFCD16616552
• CID: 717064
• PubChem ID: 16100178
• Update Time: 2026-04-29

1-chloro-3-(thiophen-3-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-chloro-3-(3-thienyl)-
• 1-chloro-3-(thiophen-3-yl)propan-2-one

• MDL： MFCD16616552

Additional information on 1-chloro-3-(thiophen-3-yl)propan-2-one

1-Chloro-3-(Thiophen-3-yl)Propan-2-one: A Comprehensive Overview

1-Chloro-3-(thiophen-3-yl)propan-2-one (CAS No. 851547-78-9) is a versatile organic compound with significant applications in various fields of chemistry, particularly in pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which combines a chlorinated propanone moiety with a thiophene ring. The integration of these functional groups imparts distinctive chemical and physical properties, making it an intriguing subject for both academic research and industrial applications.

Recent studies have highlighted the potential of 1-chloro-3-(thiophen-3-yl)propan-2-one as a key intermediate in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel antibiotics, antifungal agents, and herbicides. The chlorinated propanone group is known to enhance the compound's reactivity, enabling it to participate in various nucleophilic substitutions and condensation reactions. This makes it an invaluable building block in organic synthesis.

The thiophene ring in 1-chloro-3-(thiophen-3-yl)propan-2-one contributes significantly to its electronic properties. Thiophene is a heterocyclic aromatic compound with conjugated π-electrons, which enhances the compound's stability and reactivity. The presence of this aromatic system also facilitates interactions with biological targets, such as enzymes and receptors, making it a promising candidate for drug design.

From a synthetic perspective, 1-chloro-3-(thiophen-3-yl)propan-2-one can be synthesized via several routes. One common method involves the chlorination of 3-(thiophen-3-yl)propanal using thionyl chloride or phosphorus oxychloride. This reaction yields the desired product with high efficiency and purity. Another approach involves the oxidation of 1-chloro-propane derivatives in the presence of thiophene precursors, although this method is less commonly used due to its lower yield.

The physical properties of 1-chloro-3-(thiophen-3-yLpropan-2-one include a melting point of approximately 65°C and a boiling point around 140°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate is relatively high, while its solubility in water is limited due to its hydrophobic nature. These properties make it suitable for use in organic reactions that require non-polar solvents.

In terms of safety, 1-chloro-3-(thiophen-yLpropan-on has been classified as a non-hazardous compound under normal handling conditions. However, precautions should be taken to avoid prolonged exposure to skin or inhalation due to its irritant properties. Proper personal protective equipment (PPE), including gloves and goggles, should be worn during handling to ensure safety.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 1-chloro-yLpropan-on more accurately. Molecular docking studies have revealed potential interactions between this compound and various enzyme active sites, suggesting its potential as an inhibitor or modulator in therapeutic applications.

Looking ahead, the demand for 1-chloro-yLpropan-on is expected to grow as industries continue to explore its applications in drug discovery and agrochemical development. Its unique combination of functional groups positions it as a valuable tool in creating novel compounds with enhanced bioactivity and selectivity.